Cas no 1346686-58-5 (3-Methyl-[2,3'-bipyridine]-5'-carboxylic acid)

• Product Name: 3-Methyl-[2,3'-bipyridine]-5'-carboxylic acid
• CAS No: 1346686-58-5
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 1030105
• PubChem ID: 71303507
• Update Time: 2025-05-19

3-Methyl-[2,3'-bipyridine]-5'-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-[2,3'-bipyridine]-5'-carboxylic acid
• 5-(3-methylpyridin-2-yl)pyridine-3-carboxylic acid
• DTXSID30744980
• 3-Methyl[2,3'-bipyridine]-5'-carboxylic acid
• 3-Methyl-[2,3'-bipyridine]-5'-carboxylicacid
• 1346686-58-5

• Inchi： 1S/C12H10N2O2/c1-8-3-2-4-14-11(8)9-5-10(12(15)16)7-13-6-9/h2-7H,1H3,(H,15,16)
• InChI Key： BRPCQEFLTBXAAZ-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CC(=C1)C1C(C)=CC=CN=1)=O

Computed Properties

• Exact Mass: 214.074227566g/mol
• Monoisotopic Mass: 214.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 3-Methyl-[2,3'-bipyridine]-5'-carboxylic acid

Comprehensive Overview of 3-Methyl-[2,3'-bipyridine]-5'-carboxylic acid (CAS No. 1346686-58-5)

3-Methyl-[2,3'-bipyridine]-5'-carboxylic acid (CAS No. 1346686-58-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This bipyridine derivative is characterized by its unique molecular structure, featuring a methyl group at the 3-position and a carboxylic acid functionality at the 5'-position. Its structural versatility makes it a valuable intermediate in the synthesis of complex molecules, particularly in the development of drug candidates and functional materials.

The compound's CAS number 1346686-58-5 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers often search for "3-Methyl-[2,3'-bipyridine]-5'-carboxylic acid synthesis" or "CAS 1346686-58-5 applications" to explore its potential in medicinal chemistry and catalysis. Recent studies highlight its role in designing metal-organic frameworks (MOFs), where its chelating properties enhance material stability and functionality.

In the context of drug discovery, 3-Methyl-[2,3'-bipyridine]-5'-carboxylic acid is frequently investigated for its ability to modulate biological targets. Its bipyridine core is known to interact with enzymes and receptors, making it a promising scaffold for kinase inhibitors and anti-inflammatory agents. Queries like "bipyridine derivatives in cancer research" reflect growing interest in its therapeutic potential, particularly in targeted therapies and precision medicine.

From a synthetic chemistry perspective, the compound's carboxylic acid group allows for facile derivatization, enabling the creation of amides, esters, and other functionalized analogs. This adaptability is crucial for optimizing drug-like properties such as solubility and bioavailability. Searches for "modifying bipyridine carboxylic acids" or "CAS 1346686-58-5 reactivity" underscore its utility in structure-activity relationship (SAR) studies.

Environmental and green chemistry applications are also emerging for 3-Methyl-[2,3'-bipyridine]-5'-carboxylic acid. Its potential use in photocatalysis and sustainable material design aligns with global trends toward eco-friendly technologies. Researchers exploring "bipyridines in renewable energy" or "non-toxic catalytic systems" may find this compound relevant due to its redox-active properties and compatibility with green solvents.

Analytical characterization of CAS 1346686-58-5 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its purity and structural integrity, which are essential for high-throughput screening and preclinical development. The demand for "analytical data for bipyridine derivatives" reflects the need for rigorous quality control in research settings.

In summary, 3-Methyl-[2,3'-bipyridine]-5'-carboxylic acid (CAS No. 1346686-58-5) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and sustainable chemistry. Its structural features and reactivity profile make it a subject of ongoing research, addressing contemporary challenges in drug development and advanced material engineering. As interest grows in tailored molecular designs, this compound is poised to remain a key player in innovative scientific endeavors.